Cas no 80636-41-5 (6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-)

• Product Name: 6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-
• CAS No: 80636-41-5
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• CID: 705303
• PubChem ID: 13279280
• Update Time: 2025-04-19

6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-
• 5-phenyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
• 1,2-epoxy-4-phenylindane
• SCHEMBL11104256
• POJWDSXMMWGVOG-UHFFFAOYSA-N
• 80636-41-5
• DTXSID60534194
• 1,2-epoxy-4-phenyindane

• Inchi： 1S/C15H12O/c1-2-5-10(6-3-1)11-7-4-8-12-13(11)9-14-15(12)16-14/h1-8,14-15H,9H2
• InChI Key： POJWDSXMMWGVOG-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=C(C4C=CC=CC=4)C=3CC12

Computed Properties

• Exact Mass: 208.088815002g/mol
• Monoisotopic Mass: 208.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.5Ų